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Compound of Interest

N,N-Diethyl-3,6-difluorophthalamic
Compound Name: d
aci

Cat. No.: B145400

N,N-Diethyl-3,6-difluorophthalamic Acid: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical and chemical properties of
N,N-Diethyl-3,6-difluorophthalamic acid, a fluorinated aromatic carboxylic acid. The
information presented is intended to support research and development activities in the fields
of medicinal chemistry, materials science, and drug discovery.

Chemical Identity and Physical Properties

N,N-Diethyl-3,6-difluorophthalamic acid is a white to off-white solid. The incorporation of
fluorine atoms into the phthalic acid backbone significantly influences its electronic properties

and potential biological activity.

Table 1: Physical and Chemical Properties of N,N-Diethyl-3,6-difluorophthalamic acid
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Property Value Source

CAS Number 131401-56-4 Combi-Blocks SDS
Molecular Formula C12H13F2NOs Combi-Blocks SDS
Molecular Weight 257.23 g/mol Combi-Blocks SDS
Appearance White to off-white solid Combi-Blocks SDS
Melting Point 133-137 °C Combi-Blocks SDS
Boiling Point No data available

Solubility No data available

pKa No data available

LogP No data available

Vapor Pressure No data available Combi-Blocks SDS
Density No data available Combi-Blocks SDS
Flash Point No data available Combi-Blocks SDS

Chemical Synthesis

The primary synthetic route to N,N-Diethyl-3,6-difluorophthalamic acid involves the
nucleophilic acyl substitution of 3,6-difluorophthalic anhydride with N,N-diethylamine. This
reaction is a standard method for the preparation of phthalamic acids.

Experimental Protocol: Synthesis of N,N-Diethyl-3,6-
difluorophthalamic acid

Materials:
» 3,6-Difluorophthalic anhydride
e N,N-Diethylamine

e Anhydrous diethyl ether (or other suitable aprotic solvent)
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e Hydrochloric acid (1 M)

e Sodium sulfate (anhydrous)
e Round-bottom flask

o Magnetic stirrer

e Dropping funnel

e |ce bath

Bichner funnel and filter paper
Procedure:

e In a clean, dry round-bottom flask, dissolve 3,6-difluorophthalic anhydride (1.0 equivalent) in
anhydrous diethyl ether under an inert atmosphere (e.g., nitrogen or argon).

e Cool the solution to 0 °C using an ice bath.
e Slowly add N,N-diethylamine (1.1 equivalents) dropwise to the stirred solution.

» After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional 2-4 hours.

» Monitor the reaction progress by thin-layer chromatography (TLC).
» Upon completion, the resulting precipitate is collected by vacuum filtration.
e Wash the solid with a small amount of cold diethyl ether.

» To purify the product, the solid can be recrystallized from a suitable solvent system (e.g.,
ethanol/water).

e Dry the purified N,N-Diethyl-3,6-difluorophthalamic acid under vacuum to a constant
weight.

Diagram 1: Synthesis Workflow
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Reactants

N,N-Diethylamine Reaction Work-up & Purification Final Product
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Caption: Synthetic pathway for N,N-Diethyl-3,6-difluorophthalamic acid.

Chemical Reactivity and Stability
Hydrolysis

Studies have shown that N,N-Diethyl-3,6-difluorophthalamic acid undergoes hydrolysis,
although at a very slow rate. The half-life for this process is reported to be greater than 250
days at a pH of 5.0. Interestingly, the hydrolysis of this tertiary amide is not significantly affected
by the presence of copper(ll) ions, which is in contrast to the behavior of some secondary
amides.

Stability and Storage

The compound is stable under normal laboratory conditions. For long-term storage, it is
recommended to keep it in a tightly sealed container in a cool, dry, and well-ventilated area.

Spectral Data

Specific spectral data (*H NMR, 13C NMR, IR, Mass Spectrometry) for N,N-Diethyl-3,6-
difluorophthalamic acid are not readily available in the public domain. Researchers are
advised to perform their own spectral analysis for structural confirmation and purity
assessment.

Biological Activity and Potential Applications
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Currently, there is no specific information available regarding the biological activity or signaling
pathways associated with N,N-Diethyl-3,6-difluorophthalamic acid. However, the presence
of fluorine atoms in organic molecules is known to modulate their biological properties,
including metabolic stability, binding affinity to target proteins, and lipophilicity.

The general class of phthalic acid esters has been studied for its biological impact, though the
relevance to this specific phthalamic acid derivative is uncertain. Fluorinated organic
compounds, in general, have a wide range of applications in pharmaceuticals and
agrochemicals due to the unique properties conferred by the fluorine atom.

Further research is required to elucidate the pharmacological profile and potential therapeutic
applications of N,N-Diethyl-3,6-difluorophthalamic acid.

Safety and Handling

According to the Safety Data Sheet, N,N-Diethyl-3,6-difluorophthalamic acid may cause skin
irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).
Standard laboratory safety precautions should be followed when handling this compound,
including the use of personal protective equipment such as gloves, safety glasses, and a lab
coat. Work should be conducted in a well-ventilated area or under a chemical fume hood.

Disclaimer: This document is intended for informational purposes only and does not constitute
a warranty of any kind. Users should conduct their own investigations and verify the information
before use. All handling and use of this chemical should be performed by qualified individuals
trained in laboratory safety procedures.

¢ To cite this document: BenchChem. [Physical and chemical properties of N,N-Diethyl-3,6-
difluorophthalamic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145400#physical-and-chemical-properties-of-n-n-
diethyl-3-6-difluorophthalamic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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